Cas no 90096-33-6 (2-Butenoic acid, 3-amino-, 2-[4-(diphenylmethyl)-1-piperazinyl]ethylester)

2-Butenoic acid, 3-amino-, 2-[4-(diphenylmethyl)-1-piperazinyl]ethylester Properties

Names and Identifiers

• 2-Butenoic acid, 3-amino-, 2-[4-(diphenylmethyl)-1-piperazinyl]ethylester
• 2-(4-Benzhydrylpiperazin-1-yl)ethyl 3-aminobut-2-enoate
• 90096-33-6
• SCHEMBL9433773
• 2-(4-diphenylmethyl-1-piperazinyl)ethyl 3-aminocrotonate
• MFCD30490692
• +Expand

• MDL： MFCD30490692
• InChIKey： MLBVXONZJLAMCA-VHEBQXMUSA-N
• Inchi： InChI=1S/C23H29N3O2/c1-19(24)18-22(27)28-17-16-25-12-14-26(15-13-25)23(20-8-4-2-5-9-20)21-10-6-3-7-11-21/h2-11,18,23H,12-17,24H2,1H3/b19-18+
• SMILES： CC(=CC(=O)OCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=CC=C3)N

Computed Properties

• Exact Mass: 379.22597718g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 379.22597718g/mol
• Heavy Atom Count: 28
• Complexity: 484
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 58.8Ų